Cas no 1807259-45-5 (2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile)

2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile is a versatile heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its pyridine core, substituted with chloro and fluoro groups, enhances reactivity and selectivity in nucleophilic substitution and cross-coupling reactions. The acetonitrile moiety provides a functional handle for further derivatization, enabling the construction of complex molecular frameworks. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced electronic properties and stability under various reaction conditions. High purity and consistent quality ensure reliable performance in research and industrial applications. Its structural features make it a key intermediate for targeted drug discovery and specialty chemical synthesis.

2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile structure

1807259-45-5 structure

Product Name:2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile

CAS No:1807259-45-5

MF:C₇H₄ClFN₂

MW:170.5714635849

CID:4902612

Update Time:2025-06-09

2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-3-fluoropyridine-5-acetonitrile
- 2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile
- Inchi： 1S/C7H4ClFN2/c8-7-5(1-2-10)3-11-4-6(7)9/h3-4H,1H2
- InChI Key： WUUMVRSAZRHLCC-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=CC=1CC#N)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 177
XLogP3: 1.2
Topological Polar Surface Area: 36.7

2-(4-Chloro-5-fluoropyridin-3-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029010417-250mg	4-Chloro-3-fluoropyridine-5-acetonitrile	1807259-45-5	95%	250mg	$960.40	2022-03-31
Alichem	A029010417-1g	4-Chloro-3-fluoropyridine-5-acetonitrile	1807259-45-5	95%	1g	$2,895.00	2022-03-31